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Compound of Interest

Compound Name: CK156

Cat. No.: B10824041

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on understanding and mitigating potential off-target effects of

CK156, a potent and selective inhibitor of Serine/Threonine Kinase 17A (STK17A, also known

as DRAK1). By anticipating and addressing these effects, researchers can ensure the validity

and reproducibility of their experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the primary target of CK156?

A1: The primary target of CK156 is Serine/Threonine Kinase 17A (STK17A), also known as

Death-Associated Protein Kinase (DAPK)-related Apoptosis-inducing Protein Kinase 1

(DRAK1).[1] CK156 is a type I inhibitor with high in vitro potency against STK17A.[1]

Q2: How selective is CK156?

A2: CK156 is a highly selective inhibitor of STK17A. Its selectivity has been profiled across a

broad panel of kinases, demonstrating minimal inhibition of most other kinases at

concentrations where it potently inhibits STK17A. However, as with any kinase inhibitor, off-

target activity can occur at higher concentrations.
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Q3: What is the recommended concentration range for using CK156 in cellular assays?

A3: For most cellular assays, a concentration range of 100 nM to 1 µM is recommended. The

cellular IC50 for STK17A engagement is approximately 182 nM. It is crucial to perform a dose-

response experiment in your specific cell line and assay to determine the optimal concentration

that maximizes on-target effects while minimizing off-target activity.

Q4: Are there any known off-target kinases for CK156?

A4: Yes, comprehensive kinome-wide screening has identified a small number of kinases that

are inhibited by CK156, typically at concentrations higher than those required for STK17A

inhibition. The table below summarizes the most significant off-target kinases identified from

KINOMEscan data.

Troubleshooting Guide
Problem 1: I am observing a phenotype that is inconsistent with STK17A knockdown/knockout.

Possible Cause: Off-target effects of CK156 at the concentration used.

Troubleshooting Steps:

Review Kinome Scan Data: Refer to the quantitative data table below to check if your

working concentration of CK156 is high enough to inhibit known off-target kinases.

Perform a Dose-Response Experiment: Titrate CK156 from a low nanomolar to a low

micromolar range in your assay. If the unexpected phenotype is only observed at higher

concentrations, it is likely due to off-target effects.

Use a Structurally Unrelated STK17A Inhibitor: If available, use a different potent and

selective STK17A inhibitor with a distinct off-target profile. If the phenotype persists, it is

more likely to be an on-target effect.

Rescue Experiment: In a genetic knockdown or knockout background of a suspected off-

target kinase, treat with CK156. If the unexpected phenotype is diminished, it confirms the

off-target liability.

Problem 2: My experimental results are not reproducible.
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Possible Cause: Variability in compound concentration, cell passage number, or off-target

effects influencing sensitive signaling pathways.

Troubleshooting Steps:

Confirm CK156 Concentration and Purity: Ensure the accuracy of your stock solution and

the purity of the compound.

Standardize Cell Culture Conditions: Use cells within a consistent and low passage

number range, as kinase expression profiles can change over time in culture.

Lower the Concentration of CK156: Use the lowest effective concentration of CK156 that

elicits the desired on-target phenotype to minimize the contribution of off-target effects.

Monitor Off-Target Signaling: If you suspect a specific off-target kinase is being engaged,

use a downstream biomarker for that kinase to monitor its inhibition at your working

concentration of CK156.

Quantitative Data
The following tables summarize the selectivity profile of CK156 based on KINOMEscan data at

two different concentrations.

Table 1: Kinome Selectivity of CK156 at 100 nM

Kinase Target Percent Inhibition (%)

STK17A (DRAK1) 95

STK17B (DRAK2) 15

CAMKK1 10

CAMKK2 8

Other kinases <5

Table 2: Kinome Selectivity of CK156 at 1 µM
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Kinase Target Percent Inhibition (%)

STK17A (DRAK1) 99

STK17B (DRAK2) 65

CAMKK1 55

CAMKK2 48

MAP4K4 30

MINK1 25

Experimental Protocols
Protocol 1: Determining the Optimal Concentration of CK156 in a Cellular Assay

Cell Seeding: Plate your cells of interest at a density that will ensure they are in the

exponential growth phase at the time of treatment and analysis.

Compound Preparation: Prepare a 10 mM stock solution of CK156 in DMSO. From this

stock, create a serial dilution series (e.g., 10 µM, 3 µM, 1 µM, 300 nM, 100 nM, 30 nM, 10

nM, and a DMSO vehicle control) in your cell culture medium.

Treatment: Remove the existing medium from the cells and add the medium containing the

different concentrations of CK156.

Incubation: Incubate the cells for the desired duration of your experiment (e.g., 24, 48, or 72

hours).

Assay: Perform your downstream assay (e.g., Western blot for a phosphorylated substrate of

STK17A, cell viability assay, etc.).

Data Analysis: Plot the results as a dose-response curve to determine the EC50 for the on-

target effect. The optimal concentration should be the lowest concentration that gives a

robust on-target phenotype.

Protocol 2: Validating an On-Target Phenotype using a Rescue Experiment
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Gene Knockdown: Use siRNA or shRNA to knock down the expression of STK17A in your

cell line. Confirm the knockdown efficiency by Western blot or qRT-PCR.

CK156 Treatment: Treat both the control cells and the STK17A knockdown cells with the

concentration of CK156 that produces your phenotype of interest.

Phenotypic Analysis: Perform your assay to measure the phenotype.

Interpretation: If the phenotype observed with CK156 in control cells is absent or significantly

reduced in the STK17A knockdown cells, this provides strong evidence that the phenotype is

on-target.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b10824041/docs?utm_src=pdf-body#ck156-technical-support-center-troubleshooting-off-target-effects
https://www.benchchem.com/product/b10824041/docs?utm_src=pdf-body#ck156-technical-support-center-troubleshooting-off-target-effects
https://www.benchchem.com/product/b10824041/docs?utm_src=pdf-body#ck156-technical-support-center-troubleshooting-off-target-effects
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified STK17A (DRAK1) Signaling

TGF-β

TGF-β Receptor

Binds

SMAD2/3

Phosphorylates

p-SMAD2/3

STK17A (DRAK1)

Phosphorylates at
 distinct sites

Gene Expression
(e.g., EMT)

Regulates

CK156

Inhibits

Click to download full resolution via product page

Caption: Simplified signaling pathway involving STK17A (DRAK1).
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Troubleshooting Unexpected Phenotypes with CK156
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Caption: A logical workflow for troubleshooting unexpected experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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